3,3,3-trifluoro-2-methyl-N-phenyl-2-(trifluoromethyl)propanamide

• IUPAC Name: 3,3,3-trifluoro-2-methyl-N-phenyl-2-(trifluoromethyl)propanamide
• InChI: InChI=1S/C11H9F6NO/c1-9(10(12,13)14,11(15,16)17)8(19)18-7-5-3-2-4-6-7/h2-6H,1H3,(H,18,19)
• InChI Key: WUWLBKUJSGWQKE-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=CC=C1)(C(F)(F)F)C(F)(F)F
• Molecular Formula: C11H9F6NO
• Molecular Weight: 285.19 g/mol

Description

3,3,3-trifluoro-2-methyl-N-phenyl-2-(trifluoromethyl)propanamide, commonly known as TFMPP, is a chemical compound that belongs to the amphetamine family. It is a synthetic compound that has gained popularity in the scientific community due to its potential applications in various fields. TFMPP is a white crystalline powder that is odorless and has a bitter taste.

Mechanism of Action

TFMPP acts as a selective agonist for serotonin receptors, particularly the 5-HT2A and 5-HT2C receptors. It has been shown to increase the release of serotonin in the brain, which is responsible for its antidepressant and anxiolytic effects. TFMPP also has a mild stimulant effect, which is believed to be due to its interaction with dopamine receptors.
Biochemical and Physiological Effects:
TFMPP has been shown to have a range of biochemical and physiological effects. It has been reported to increase heart rate, blood pressure, body temperature, and respiration rate. TFMPP has also been shown to cause pupil dilation and muscle tremors. In addition, TFMPP has been reported to cause changes in mood and perception, including euphoria, hallucinations, and altered sensory perception.

Advantages and Limitations for Lab Experiments

TFMPP has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been extensively studied, and its mechanism of action is well-understood. However, TFMPP also has several limitations. It has a narrow therapeutic window, meaning that the dose must be carefully controlled to avoid toxicity. In addition, TFMPP has a short half-life, which makes it difficult to study its long-term effects.

Future Directions

There are several future directions for research on TFMPP. One area of interest is its potential use as an antidepressant and anxiolytic agent. Further studies are needed to determine the optimal dose and duration of treatment. Another area of interest is its potential use in forensic science. Research is needed to develop more sensitive and specific methods for detecting TFMPP in urine samples. Finally, there is a need for further studies to investigate the long-term effects of TFMPP on the central nervous system.

Synthesis Methods

TFMPP can be synthesized by a series of chemical reactions that involve the condensation of 3,3,3-trifluoro-2-methylpropanal with N-phenylhydroxylamine. The resulting product is then reacted with trifluoromethyl iodide to obtain TFMPP. The synthesis method is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

TFMPP has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuropharmacology, and forensic science. In medicinal chemistry, TFMPP has been investigated for its potential use as an antidepressant and anxiolytic agent. In neuropharmacology, TFMPP has been studied for its effects on the central nervous system, particularly its interactions with serotonin receptors. In forensic science, TFMPP has been used as a marker for the detection of drug abuse in urine samples.